1,3-Bis(difluoromethyl)benzimidazol-2-imine

• IUPAC Name: 1,3-bis(difluoromethyl)benzimidazol-2-imine
• InChI: InChI=1S/C9H7F4N3/c10-7(11)15-5-3-1-2-4-6(5)16(8(12)13)9(15)14/h1-4,7-8,14H
• InChI Key: WWYOJCTYWJTQKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=N)N2C(F)F)C(F)F
• Molecular Formula: C9H7F4N3
• Molecular Weight: 233.17 g/mol
• CAS No.: 2137757-38-9

Description

1,3-Bis(difluoromethyl)benzimidazol-2-imine is a derivative of benzimidazole. Benzimidazoles are a class of heterocyclic compounds in which a benzene ring is fused to the 4 and 5 positions of an imidazole ring. They possess a wide range of bioactivities including antimicrobial, anthelmintic, antiviral, anticancer, and antihypertensive activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives has attracted much attention from chemists and numerous articles on the synthesis of this class of heterocyclic compound have been reported over the years. The condensation between 1,2-benzenediamine and aldehydes has received intensive interest, while many novel methods have been developed.

Molecular Structure Analysis

The benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring. It is isostructural with naturally occurring nucleotides. Its similarity to natural molecules led to the preparation of derivatives that can be utilized in medicinal chemistry.

Chemical Reactions Analysis

This review describes the recent advances made in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. This field of research has benefited from the invention of multiple difluoromethylation reagents.